Cas no 77198-99-3 (N-(2-Phenylethyl)benzenesulfonamide)

• Product Name: N-(2-Phenylethyl)benzenesulfonamide
• CAS No: 77198-99-3
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 571575
• PubChem ID: 254130
• Update Time: 2025-10-29

N-(2-Phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2-phenylethyl)-
• N-PHENETHYLBENZENESULFONAMIDE
• AC1L5PL9
• AC1Q6W7C
• AG-H-08514
• NCIOpen2_004547
• N-Phenaethyl-benzolsulfonamid
• N-phenethyl-benzenesulfonamide
• NSC77939
• SureCN412302
• TimTec1_000764
• 77198-99-3
• AKOS000436625
• CDA19899
• SCHEMBL412302
• NSC-77939
• CHEMBL1608998
• SB81994
• N-(2-Phenylethyl)benzenesulfonamide
• MFCD00963360
• Oprea1_019001
• EN300-186807
• N-(2-Phenylethyl)benzenesulfonamide #
• DTXSID60291775
• BRD-K62208648-001-01-5
• HMS1536C16
• Oprea1_083535
• NCGC00175143-01
• SMR000113502
• HMS2321C04
• AK-968/10789017
• Z45509457
• CS-0237765
• MLS000549601

• Inchi： 1S/C14H15NO2S/c16-18(17,14-9-5-2-6-10-14)15-12-11-13-7-3-1-4-8-13/h1-10,15H,11-12H2
• InChI Key： ASBWJERTCCTIMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 261.082
• Monoisotopic Mass: 261.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 422.6°C at 760 mmHg
• Flash Point: 209.4°C
• Refractive Index: 1.588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-Phenylethyl)benzenesulfonamide

N-(2-Phenylethyl)benzenesulfonamide: A Comprehensive Overview

N-(2-Phenylethyl)benzenesulfonamide, also known by its CAS number 77198-99-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonamide group with a 2-phenylethyl substituent. The molecule's structure and properties make it a valuable compound for various applications, particularly in drug discovery and material synthesis.

The benzenesulfonamide group in N-(2-Phenylethyl)benzenesulfonamide is a key feature of its chemical reactivity and biological activity. Recent studies have highlighted the importance of this group in modulating the compound's interactions with biological systems. For instance, researchers have explored the potential of this compound as a precursor for the development of novel pharmaceutical agents. The sulfonamide group is known to exhibit favorable pharmacokinetic properties, making it an attractive moiety for drug design.

One of the most promising applications of N-(2-Phenylethyl)benzenesulfonamide lies in its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various coupling reactions has made it a valuable building block in organic synthesis. For example, recent advancements in cross-coupling reactions have enabled the efficient construction of biologically active compounds using this compound as a starting material.

In addition to its role in drug discovery, N-(2-Phenylethyl)benzenesulfonamide has also found applications in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and semiconductors. Researchers have investigated its potential as a component in organic electronics, where its ability to participate in π-conjugation systems could lead to novel electronic devices.

The synthesis of N-(2-Phenylethyl)benzenesulfonamide typically involves multi-step processes that require precise control over reaction conditions. Recent studies have focused on optimizing these synthesis pathways to improve yield and reduce costs. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity.

From an environmental perspective, the ecological impact of N-(2-Phenylethyl)benzenesulfonamide has been a topic of interest. Researchers have evaluated its biodegradability and toxicity under various conditions. These studies are crucial for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems.

In conclusion, N-(2-Phenylethyl)benzenesulfonamide (CAS 77198-99-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.